Cas no 167279-18-7 (Ethyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate)

• Product Name: Ethyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• CAS No: 167279-18-7
• MF: C₁₄H₁₁F₃O₂S
• MW: 300.296153306961
• CID: 110896
• PubChem ID: 2781475
• Update Time: 2025-04-18

Ethyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 4-phenyl-5-(trifluoromethyl)-, ethyl ester
• ethyl (4-phenyl-5-trifluoromethyl)thiophene-2-carboxylate
• 4-phenyl-5-trifluoromethyl-thiophene-2-carboxylic acid ethyl ester
• ethyl 5-(trifluoromethyl)-4-phenylthiophene-2-carboxylate
• FT-0716227
• SCHEMBL1029314
• 167279-18-7
• MFCD00113544
• DTXSID40381800
• DB-014803

• Inchi： 1S/C14H11F3O2S/c1-2-19-13(18)11-8-10(9-6-4-3-5-7-9)12(20-11)14(15,16)17/h3-8H,2H2,1H3
• InChI Key： JXIKQBGRJBKOKT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC(C2C=CC=CC=2)=C1C(F)(F)F

Computed Properties

• Exact Mass: 300.04300
• Monoisotopic Mass: 300.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 361°C at 760 mmHg
• Flash Point: 172.1°C
• Refractive Index: 1.52
• PSA: 54.54000
• LogP: 4.61060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives